Cas no 1803585-42-3 (dihydrochloride)

• Product Name: dihydrochloride
• CAS No: 1803585-42-3
• MF: C₁₃H₂₁ClN₄O₂
• MW: 300.784441709518
• MDL: MFCD28246391
• CID: 5211051
• PubChem ID: 91662900
• Update Time: 2025-10-29

dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(Aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl]-morpholin-4-ylmethanone
• dihydrochloride

• MDL： MFCD28246391
• Inchi： 1S/C13H20N4O2.ClH/c14-8-10-1-2-17-12(7-10)11(9-15-17)13(18)16-3-5-19-6-4-16;/h9-10H,1-8,14H2;1H
• InChI Key： KSAMTFKPYHATKT-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(C1C=NN2CCC(CN)CC=12)=O.Cl

Additional information on dihydrochloride

Professional Introduction to Compound with CAS No. 1803585-42-3 and its Dihydrochloride Form

The compound identified by the Chemical Abstracts Service registry number CAS No. 1803585-42-3 is a significant molecule in the field of pharmaceutical chemistry, particularly noted for its dihydrochloride derivative. This introduction delves into the compound's chemical properties, its dihydrochloride form, and its relevance in contemporary biomedical research.

Chemically, the parent compound with the registry number CAS No. 1803585-42-3 belongs to a class of heterocyclic compounds that exhibit notable biological activity. The molecular structure of this compound incorporates functional groups that contribute to its pharmacological profile, making it a subject of interest in drug discovery and development. The dihydrochloride salt form, specifically, enhances the solubility and stability of the compound, facilitating its use in various research applications.

In recent years, there has been a surge in research focusing on small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The dihydrochloride form of the compound identified by CAS No. 1803585-42-3 has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific targets within cellular machinery has been explored in detail by researchers aiming to develop novel treatments.

One of the most compelling aspects of this compound is its mechanism of action. Studies have indicated that it can interfere with key signaling pathways involved in disease progression. For instance, research has suggested that it may inhibit the activity of enzymes responsible for cell proliferation in certain types of cancer. This mechanism is particularly intriguing because it offers a potential therapeutic window for treating conditions that are currently challenging to manage effectively.

The synthesis and characterization of the dihydrochloride salt have been subjects of detailed investigation. Chemists have focused on optimizing synthetic routes to achieve high yields and purity while maintaining the pharmacological integrity of the molecule. The dihydrochloride form has been found to be particularly advantageous due to its improved handling properties and compatibility with various analytical techniques used in drug development.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound and its derivatives. Molecular modeling studies have provided insights into how the dihydrochloride salt interacts with biological targets at an atomic level. These insights are invaluable for designing next-generation analogs with enhanced potency and reduced side effects.

The pharmacokinetic properties of the dihydrochloride derivative are another area of active research. Understanding how the body processes this compound is essential for determining appropriate dosing regimens and predicting potential adverse effects. Preliminary data suggest that the dihydrochloride form exhibits favorable pharmacokinetic profiles, including good absorption and moderate excretion rates.

In conclusion, the compound with CAS No. 1803585-42-3, particularly in its dihydrochloride form, represents a significant advancement in pharmaceutical chemistry. Its potential as a therapeutic agent is underscored by preclinical findings demonstrating its ability to modulate critical biological pathways associated with various diseases. As research continues to uncover new applications for this molecule, it holds promise for contributing to innovative treatment strategies in medicine.